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The table below compares chlorpropamide with two contemporary injectable diabetes medications based on

available data.

Feature Chlorpropamide Ozempic (semaglutide) Mounjaro (tirzepatide)

Drug Class Sulfonylurea (first-

generation) [1] [2]

GLP-1 receptor agonist [3] Dual GIP and GLP-1

receptor agonist [3]

Primary
Mechanism

Stimulates insulin

secretion from pancreatic
beta-cells [2]

Mimics GLP-1, stimulating

insulin secretion and
lowering glucagon [3]

Activates GLP-1 and GIP

receptors, enhancing
insulin secretion [3]

Administration Oral tablet [3] Subcutaneous injection [3] Subcutaneous injection
[3]

Pricing Context Lower-cost generic
available [3] [4]

~$530 per unit
(manufacturer's list price)

[3]

~$530 per unit
(manufacturer's list price)

[3]

User Rating No data available 6.7/10 (52% positive from

1,632 reviews) [3]

8.5/10 (78% positive from

1,539 reviews) [3]

Half-Life ~50 hours [3] ~168 hours [3] ~120 hours [3]
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Market Context and Lack of Cost-Effectiveness
Analysis

The absence of recent formal cost-effectiveness analyses for chlorpropamide is likely due to significant

shifts in the diabetes treatment landscape.

Historical Cost-Effectiveness: Chlorpropamide was historically considered a cost-effective
option, particularly in regions with limited access to newer, more expensive drugs. Its long-standing

availability as a generic medication keeps its cost low [4].
Market Shift to Newer Therapies: Treatment trends have moved away from older sulfonylureas like

chlorpropamide. Newer classes of drugs, such as GLP-1 agonists and SGLT2 inhibitors, often have
improved safety profiles and additional benefits (e.g., weight loss, cardiovascular protection), despite

their higher costs [4] [5]. Consequently, recent research and economic evaluations focus on these
newer agents.

Safety and Side Effect Concerns: Chlorpropamide has a long half-life (~50 hours), which
increases the risk of prolonged hypoglycemia, especially in elderly patients or those with kidney

impairment [3] [2]. It can also cause hyponatremia (low sodium levels) by promoting water retention
[2]. These safety concerns make it less attractive for widespread use today.

Emerging Research and Novel Applications

While its use in diabetes is declining, recent scientific investigations have revealed potential new

applications for chlorpropamide, which could inspire future economic evaluations in different contexts.

Anti-Aging Research: A 2021 study found that chlorpropamide delayed aging in laboratory models,

including C. elegans (worms), human lung fibroblast cells, and mice. The proposed mechanism
involves modulating mitochondrial complex II and ATP-sensitive potassium (mitoK-ATP)
channels, leading to a beneficial increase in mitochondrial reactive oxygen species (mtROS) that
acts as a pro-longevity signal [1].

The diagram below illustrates this proposed anti-aging mechanism.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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